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Compound of Interest

Compound Name: S,S-Dimethyl sulfoximine

Cat. No.: B075141

An In-depth Technical Guide to the Safety and Handling of S,S-Dimethyl Sulfoximine
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
S,S-Dimethyl sulfoximine (CAS No. 1520-31-6). The information is intended for professionals
in research and development who may handle this compound. Adherence to these guidelines
is crucial for ensuring laboratory safety and minimizing risk.

Hazard Identification and Classification

S,S-Dimethyl sulfoximine is classified as harmful under the Globally Harmonised System
(GHS) of Classification and Labelling of Chemicals.[1][2] It poses a risk through oral ingestion,
dermal contact, and inhalation.[3][4] The signal word for this substance is "Warning".[1][2][4]

Table 1: GHS Hazard and Precautionary Information
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Category Code Statement Citations
Acute Toxicity (Oral),
Hazard Class Acute Tox. 4 [1][2][4]
Category 4
Acute Toxicity
Acute Tox. 4 [1112114]
(Dermal), Category 4
Acute Toxicity
Acute Tox. 4 (Inhalation), Category [1112]14]

4

Hazard Statements

H302

Harmful if swallowed

[1112][31[4]

Harmful in contact

H312 1][2][3][4
with skin izl
H332 Harmful if inhaled [11[3114]
Precautionary Avoid breathing
Statements P261 dust/fume/gas/mistiva  [2][4]
(Prevention) pours/spray.
Wash hands and any
exposed skin
P264 [31[4]
thoroughly after
handling.
Do not eat, drink or
P270 smoke when using [3114]
this product.
Use only outdoors or
P271 in a well-ventilated [2][4]
area.
Wear protective
gloves/protective
P280 clothing/eye [2][4]
protection/face
protection.
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Precautionary
IF SWALLOWED: Get
Statements P301+P317 ) [4]
medical help.
(Response)

IF ON SKIN: Wash
P302+P352 ] [2][4]
with plenty of water.

IF INHALED: Remove

person to fresh air and
P304+P340 [2][4]

keep comfortable for

breathing.

P317 Get medical help. [4]

Specific treatment

(see supplemental

P321 L . [2][4]
first aid instruction on
this label).

P330 Rinse mouth. [2][4]

Take off contaminated
P362+P364 clothing and wash it [2][4]
before reuse.

Dispose of
contents/container to
an appropriate

Precautionary
P501 treatment and [4]

Statements (Disposal) disposal facility in

accordance with

applicable regulations.

Physical and Chemical Properties

Understanding the physical and chemical properties of S,S-Dimethyl sulfoximine is essential
for its safe handling and storage.

Table 2: Physical and Chemical Properties of S,S-Dimethyl Sulfoximine
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Property Value Citations
CAS Number 1520-31-6 [11[31[5]
Molecular Formula C2H7NOS [11[31[5]
Molecular Weight 93.15 g/mol [11[31[5]
White to almost white powder
Appearance (2]
or crystal
IUPAC Name imino-dimethyl-oxo-A%-sulfane [5]
Dimethylsulfoximine,
Synonyms iminodimethyl-lambda6- [315]
sulfanone
Melting Point 56 °C [6]
Boiling Point 105.4 °C at 760 mmHg [6][7]
Density 1.13 g/cm3 [6]
Solubility No data available

Vapor Pressure No data available

Toxicological Assessment

While S,S-Dimethyl sulfoximine is classified as an acute toxin (Category 4), specific
quantitative toxicity data, such as LD50 (median lethal dose) or LC50 (median lethal
concentration) values, are not available in publicly accessible safety data sheets or chemical
databases.[8][9] The classification is likely derived from studies following standardized
protocols, such as those established by the Organisation for Economic Co-operation and
Development (OECD).

General Experimental Protocols for Acute Toxicity
(Based on OECD Guidelines)

The "Acute Toxicity - Category 4" classification for a substance like S,S-Dimethyl sulfoximine
is typically determined through rigorous, internationally recognized testing methods designed to
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assess the potential hazards from short-term exposure. The following outlines the general
methodologies likely employed.

e Acute Oral Toxicity (OECD Guideline 425 - Up-and-Down Procedure): This method is
designed to estimate the LD50 while minimizing the number of animals used.[2][8] The
protocol involves dosing animals sequentially, one at a time.[8] The dose for each
subsequent animal is adjusted up or down depending on the outcome (survival or death) for
the previous animal.[8] Observations are made for at least 14 days and include changes in
skin, fur, eyes, and behavior, with close attention to signs like tremors, convulsions, and
lethargy.[4][8] The results allow for classification according to GHS criteria.[2][3]

o Acute Dermal Toxicity (OECD Guideline 402): This test evaluates the adverse effects from a
single, 24-hour dermal application of the substance.[1] A small number of animals, typically
of a single sex, are used per step.[1] The substance is applied to a shaved area of the skin,
and the site is covered with a porous gauze dressing.[1] Similar to oral toxicity tests, animals
are observed for 14 days for signs of toxicity and mortality.[4] The data is used to classify the
substance for dermal hazards.[1]

o Acute Inhalation Toxicity (OECD Guideline 403): This guideline describes the procedure for
determining the hazard of inhaled substances. The methodology involves exposing animals
to the substance (as a gas, vapor, or aerosol) for a defined period, followed by an
observation period of at least 14 days. The concentration that causes mortality in 50% of the
test animals (LC50) is determined.

Safe Handling and Storage Procedures

Proper handling and storage are critical to minimize exposure and ensure a safe laboratory
environment.
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Caption: Standard Handling and Storage Workflow for S,S-Dimethyl Sulfoximine.
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Precautions for Safe Handling:

o Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
dust or vapors.[4][8]

Avoid contact with skin and eyes.[3][4]

Prevent the formation of dust and aerosols during handling.[4][8]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[3][4]

Wash hands thoroughly after handling the substance.[3][4]

Use non-sparking tools and take measures to prevent electrostatic discharge.[4]

Conditions for Safe Storage:

o Keep containers tightly closed and stored in a dry, cool, and well-ventilated place.[8]
» Store away from incompatible materials, particularly strong oxidizing agents.[8]
Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling S,S-Dimethyl sulfoximine.

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards.[4]

¢ Skin Protection:

o Gloves: Use chemical-impermeable gloves that have been inspected prior to use.[3][8]
Follow proper glove removal technique to avoid skin contact.[8]

o Clothing: Wear a lab coat or other impervious protective clothing to prevent skin exposure.

[4]

» Respiratory Protection: If engineering controls (like a fume hood) are insufficient or if
exposure limits are exceeded, use a full-face respirator with appropriate cartridges.[4][9]
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Emergency and First Aid Procedures

Immediate and appropriate action is vital in case of accidental exposure. Call a poison control
center or doctor for medical advice.[3][4]

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Take Off Contaminated Clothing Rinse Mouth with Water
Give Artificial Respiration . Rinse with Pure Water .
( if Not Breathing ] Wash with Soap & Plenty of Water o7 £t 18 s Do NOT Induce Vomiting
Seek Immediate
Medical Attention

Click to download full resolution via product page
Caption: Emergency Response Protocol for Exposure to S,S-Dimethyl Sulfoximine.

« If Inhaled: Move the person to fresh air.[4] If breathing is difficult, provide oxygen.[3][4] If the
person is not breathing, give artificial respiration (do not use mouth-to-mouth resuscitation)
and seek immediate medical attention.[3][4]

e Following Skin Contact: Immediately remove all contaminated clothing.[4] Wash the affected
skin area with soap and plenty of water.[3][4] Consult a doctor.[3]

» Following Eye Contact: Rinse the eyes cautiously with pure water for at least 15 minutes.[3]
[4] Consult a doctor.[3]
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» Following Ingestion: Rinse the mouth with water.[4] Do not induce vomiting.[3][4] Never give
anything by mouth to an unconscious person.[4] Call a doctor or Poison Control Center
immediately.[3][4]

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and prevent environmental
contamination.
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Remove All Sources of Ignition

Wear Full PPE
(Gloves, Goggles, Respirator)
Contain Spill
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Use Spark-Proof Tools

'

Place in Suitable, Closed,
Labeled Container for Disposal

Clean Spill Area

Dispose of Waste via
Authorized Channels
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Keep Upwind of Spill

Click to download full resolution via product page

Caption: Accidental Spill Response Workflow.

o Personal Precautions: Evacuate personnel to a safe area.[3][4] Ensure adequate ventilation.
[4] Avoid breathing vapors, mist, or gas, and avoid contact with the substance.[3][4] Remove
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all sources of ignition.[4]

o Environmental Precautions: Prevent the substance from entering drains, as discharge into
the environment should be avoided.[3][4]

o Methods for Cleaning Up: Carefully collect the spilled material (e.g., sweep up and shovel)
and place it into a suitable, closed container for disposal.[4][8] Use spark-proof tools and
explosion-proof equipment if necessary.[4]

Fire Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to
extinguish fires.[3][4]

o Specific Hazards: The specific hazards arising from the chemical during a fire are not
detailed, but combustion may produce hazardous decomposition products like carbon oxides
and sulphur oxides.[8]

» Advice for Firefighters: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3][4][8]

Disposal Considerations

Dispose of S,S-Dimethyl sulfoximine and its containers in accordance with all applicable
local, regional, national, and international regulations. Offer surplus and non-recyclable
solutions to a licensed disposal company.[8] Contaminated packaging should be disposed of in
the same manner as the unused product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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